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Compound of Interest

Compound Name: Jak-IN-17

Cat. No.: B12418785

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This document provides essential guidance on
the personal protective equipment (PPE), operational procedures, and disposal of Jak-IN-17, a
Janus-associated kinase inhibitor. The toxicological properties of this product have not been
fully evaluated, warranting careful adherence to the following safety protocols.[1]

Chemical and Physical Properties

Limited quantitative data is available for Jak-IN-17. The following table summarizes the known
information.
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Property

Data

Chemical Name

2-(1,1-dimethylethyl)-9-fluoro-1,6-dihydro-7H-

benz[h]imidazo[4,5-flisoquinolin-7-one

Synonyms

CMP 6; Janus-associated kinase inhibitor I;

Pyridone 6

CAS Number

457081-03-7

Physical State

Crystalline Solid[2]

Odor

No data available[2]

Melting/Freezing Point

No data available[1]

Boiling Point No data available[3]
Flammability Product is not flammable[3]
pH No data available[1]

Water Solubility

No data available[3]

Personal Protective Equipment (PPE)

A comprehensive PPE program is crucial when handling Jak-IN-17 to minimize exposure.[4]

Employers must provide and ensure the proper use of the following PPE.[4][5]
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PPE Type

Specifications and Use

Eye/Face Protection

Use equipment for eye protection tested and
approved under appropriate government
standards such as NIOSH (US) or EN 166 (EU).
[6] Safety glasses with side shields or goggles
are recommended.[7] A face shield may be

necessary for splash protection.[5]

Skin Protection

Handle with gloves.[6] The glove material has to
be impermeable and resistant to the product.[3]
Nitrile or neoprene gloves are generally suitable
for handling chemicals. Inspect gloves prior to

use and use proper glove removal technique.[6]

A lab coat or protective suit should be worn.

Respiratory Protection

Not required under normal conditions of use
with adequate ventilation.[3] If dust is generated,
wear a NIOSH-approved respirator.[1] Ensure
adequate ventilation to avoid raising and
breathing dust.[1]

Operational Plan: From Receipt to Use

A structured workflow ensures safety and minimizes the risk of contamination or accidental

exposure.
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Jak-IN-17 Handling Workflow

Receiving and Storage Handling and Experimentation

Receive Shipment Don Appropriate PPE

' '
Inspect for Damage Weigh in a Ventilated Enclosure
' '
Store in a Tightly Closed Container in a Dry, Well-Ventilated Place at -20°C Prepare Solution

'

Conduct Experiment

Post-Experiment

Decontaminate Work Surfaces

l

Doff and Dispose of PPE Properly

l

Wash Hands Thoroughly

Click to download full resolution via product page

Jak-IN-17 Handling Workflow
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Step-by-Step Protocol:
e Receiving and Storage:
o Upon receipt, visually inspect the package for any signs of damage or leakage.

o Store the compound in a tightly sealed container in a dry, well-ventilated area.[6] The
recommended storage temperature is -20°C.[6]

e Preparation and Handling:

o Before handling, ensure you are wearing the appropriate PPE as specified in the table
above.[6]

o If weighing the solid form, do so in a chemical fume hood or other ventilated enclosure to
avoid dust formation and inhalation.[6]

o Avoid contact with skin and eyes.[6]
o Prepare solutions in a well-ventilated area.
¢ In Case of Exposure:

o If inhaled: Move the person into fresh air. If not breathing, give artificial respiration and get
immediate medical attention.[1]

o In case of skin contact: Immediately wash the skin with soap and plenty of water for at
least 15 minutes.[1] Remove contaminated clothing.

o In case of eye contact: Hold eyelids apart and flush eyes with plenty of water for at least
15 minutes.[1] Consult a physician.[2]

o If swallowed: Wash out the mouth with water, provided the person is conscious.[1] Do
NOT induce vomiting. Get medical attention.[1]

Disposal Plan
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Proper disposal of Jak-IN-17 and its containers is critical to prevent environmental

contamination and potential harm.

Jak-IN-17 Disposal Workflow

Waste Collection

Collect Solid Waste in a Labeled, Sealed Container Collect Liquid Waste in a Labeled, Compatible, Sealed Container

1
|

Disbosal

Segregate from Other Waste Streams

A

Dispose of as Hazardous Waste via a Licensed Contractor

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12418785#personal-protective-equipment-for-
handling-jak-in-17]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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